2-Carboxymethoxymethyl-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C13H23NO5
• Molecular Weight: 273.33 g/mol
• SMILES: CC(C)(C)OC(=O)N1CCCCC1COCC(=O)O
• InChI: InChI=1S/C13H23NO5/c1-13(2,3)19-12(17)14-7-5-4-6-10(14)8-18-9-11(15)16/h10H,4-9H2,1-3H3,(H,15,16)
• InChIKey: HBBHDRYEUJYZHM-UHFFFAOYSA-N

Problem: Researchers requiring regioisomerically pure 2-substituted piperidine intermediates for stereochemically defined synthesis often encounter achiral 4-substituted regioisomers that cannot provide chiral resolution. Solution: This 2-regioisomer (CAS 193086-00-9) features a chiral center at C2 enabling enantiomeric resolution for CNS therapeutics and kinase inhibitors. - 2-substitution pattern provides distinct exit vector orientation for PROTAC ternary complex design - Carboxylic acid terminus serves as conjugation handle for E3 ligase ligand attachment - Boc-protected piperidine nitrogen enables orthogonal deprotection chemistry - Thermal stability (bp ~408°C) supports high-temperature amide couplings and microwave synthesis

Core Identity for Procurement: 2-Carboxymethoxymethyl-Boc-piperidine

2-Carboxymethoxymethyl-piperidine-1-carboxylic acid tert-butyl ester (CAS 193086-00-9) is a bifunctional piperidine building block featuring an N-Boc protecting group and a 2-substituted carboxymethoxymethyl side chain (MF: C13H23NO5, MW: 273.33 g/mol) . The compound possesses one hydrogen bond donor, six hydrogen bond acceptors, and seven rotatable bonds, providing a moderately flexible and polar scaffold . It is commercially supplied at ≥95% purity by multiple vendors and is classified for research and development use only . The 2-substitution pattern on the piperidine ring creates a chiral center at C2, distinguishing it from achiral 4-substituted regioisomers and enabling stereochemically defined synthetic applications [1].

Regioisomer 2-substituted piperidine scaffold

Stereochemistry Chiral at C2 for enantiopure synthesis

Protection Boc-protected for orthogonal deprotection

Purity & Supply ≥95% from multiple suppliers

• [1] PubChem. 2-({1-[(Tert-butoxy)carbonyl]piperidin-3-yl}methoxy)acetic acid – Computed Properties. CID 19597773. https://pubchem.ncbi.nlm.nih.gov/compound/19597773 (accessed 2026-04-30). View Source

Why 2-Carboxymethoxymethyl-Boc-piperidine Is Irreplaceable

Piperidine regioisomers with identical molecular formulae (C13H23NO5) and identical functional groups (Boc, carboxymethoxymethyl) are not interchangeable building blocks. The position of substitution on the piperidine ring dictates molecular shape, steric environment, and exit vector geometry, which in turn govern target binding, synthetic reactivity, and downstream molecular properties [1]. Published fragment-based studies confirm that 2-, 3-, and 4-substituted piperidine isomers populate distinct regions of three-dimensional chemical space, with 2-substituted derivatives exhibiting unique conformational profiles and steric constraints that directly impact biological target recognition [2]. Furthermore, literature reports indicate that 2-substituted piperidines display slower nucleophilic substitution kinetics compared to their 4-substituted counterparts due to steric hindrance proximal to the nitrogen center, a factor that critically influences reaction design and coupling efficiency in multi-step syntheses .

Regioisomer mismatch 2-, 3-, and 4-substituted isomers have different 3D shapes and exit vectors, which may alter target binding and synthetic outcome.

Slower reaction kinetics Steric hindrance at the 2-position may reduce nucleophilic substitution rates compared to 4-substituted analogs, requiring adjusted reaction conditions.

Achiral 4-position analog The 4-regioisomer lacks the C2 stereogenic center and cannot support enantioselective synthesis programs.

• [1] RSC Advances. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. 2022. https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra04956a (accessed 2026-04-30). View Source
• [2] RSC Advances. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. 2022. https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra04956a (accessed 2026-04-30). View Source

Differentiation Against Key Comparator Compounds

Boiling Point: 2-Regioisomer vs. Analogs

The 2-substituted regioisomer (CAS 193086-00-9) exhibits a predicted boiling point of 408.0 ± 15.0 °C at 760 mmHg, substantially higher than the 2-carboxymethyl analog (2-piperidineacetic acid Boc derivative, CAS 149518-50-3) which boils at 373.0 ± 15.0 °C under identical conditions . This ~35 °C boiling point elevation is attributable to the additional ether oxygen in the carboxymethoxymethyl side chain, which increases molecular weight (273.33 vs. 243.30 g/mol) and enhances intermolecular hydrogen bonding capacity . Experimental boiling point data for the 4-regioisomer (CAS 1260099-73-7) are not publicly reported, but predicted values from structurally analogous N-Boc-4-carboxymethoxypiperidine suggest a boiling point of approximately 406.7 °C, indicating that positional isomerism alone has a less pronounced effect on boiling point than side-chain composition [1].

Boiling Point

Predicted

2-Regioisomer (target) 408.0 ± 15.0 °C

2-Carboxymethyl analog 373.0 ± 15.0 °C

4-Oxyacetic acid analog ~406.7 °C (pred.)

Higher bp may indicate lower volatility and greater thermal stability for high-temperature reactions.

Predicted values at 760 mmHg; experimental validation pending.

Evidence Dimension	Predicted boiling point at 760 mmHg
Target Compound Data	408.0 ± 15.0 °C (CAS 193086-00-9)
Comparator Or Baseline	2-Carboxymethylpiperidine-1-carboxylic acid tert-butyl ester (CAS 149518-50-3): 373.0 ± 15.0 °C; N-Boc-4-carboxymethoxypiperidine (CAS 161948-70-5): ~406.7 °C (predicted)
Quantified Difference	~35 °C higher vs. 2-carboxymethyl analog; ~1.3 °C difference vs. 4-oxyacetic acid analog
Conditions	Predicted values at atmospheric pressure (760 mmHg); computational estimation methods per ChemSrc and chemicalbook.cn databases

Why This Matters

Higher boiling point indicates lower volatility and greater thermal stability, which is advantageous for reactions conducted at elevated temperatures and for long-term storage without evaporative loss.

• [1] Keyingchem. N-BOC-4-Carboxymethoxy-Piperidine 161948-70-5 – Boiling Point. https://m.keyingchemical.com (accessed 2026-04-30). View Source

H-Bond Acceptors and Rotatable Bonds

The target compound possesses 6 hydrogen bond acceptors and 7 rotatable bonds, compared to 4 hydrogen bond acceptors and 4 rotatable bonds for the simpler 2-carboxymethyl analog (CAS 149518-50-3, C12H21NO4) [1]. The carboxymethoxymethyl side chain introduces an additional ether oxygen and an extra methylene unit, increasing both hydrogen bonding capacity and conformational flexibility. The 4-regioisomer (CAS 1260099-73-7) shares the same molecular formula (C13H23NO5) and thus has identical hydrogen bond acceptor and rotatable bond counts, but the spatial orientation of the side chain differs, resulting in distinct three-dimensional molecular shapes as demonstrated by fragment-based shape analysis of piperidine regioisomers [2].

H-Bond Acceptors & Rotatable Bonds

Computed

Target compound 6 acceptors, 7 rot. bonds

2-Carboxymethyl analog 4 acceptors, 4 rot. bonds

4-Regioisomer 6 acceptors, 7 rot. bonds (same formula)

Increased flexibility and polarity may expand medicinal chemistry exploration compared to simpler analog.

Descriptor differences can influence solubility and permeability; biological impact must be verified.

Evidence Dimension	Computed hydrogen bond acceptor count and rotatable bond count
Target Compound Data	H-bond acceptors: 6; Rotatable bonds: 7 (C13H23NO5, MW 273.33)
Comparator Or Baseline	2-Carboxymethylpiperidine-1-carboxylic acid tert-butyl ester (CAS 149518-50-3): H-bond acceptors: 4; Rotatable bonds: 4 (C12H21NO4, MW 243.30)
Quantified Difference	+2 H-bond acceptors; +3 rotatable bonds; +30 Da molecular weight vs. 2-carboxymethyl analog
Conditions	Computed molecular descriptors per Chem960 and PubChem databases

Why This Matters

Increased hydrogen bond acceptor count and rotatable bond flexibility can modulate solubility, permeability, and target binding entropy, making this compound a more versatile intermediate for medicinal chemistry optimization than the simpler 2-acetic acid analog.

• [1] Capotchem. 1-叔丁氧羰基-2-哌啶乙酸 – CAS 149518-50-3. https://www.capotchem.cn (accessed 2026-04-30). View Source
• [2] RSC Advances. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. 2022. https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra04956a (accessed 2026-04-30). View Source

Stereochemistry: Chiral 2- vs. Achiral 4-Position

The 2-substituted target compound (CAS 193086-00-9) contains a chiral center at the C2 position of the piperidine ring, as confirmed by the undefined atom stereocenter count of 1 reported for the structurally analogous 3-regioisomer in PubChem, whereas the 4-substituted regioisomer (CAS 1260099-73-7) with the carboxymethoxymethyl group at the 4-position is achiral due to the symmetric placement of the substituent [1]. This stereochemical difference means that the 2-regioisomer can be resolved into enantiopure forms, providing access to stereochemically defined building blocks for asymmetric synthesis of pharmaceutical candidates, a capability absent in the achiral 4-regioisomer [2].

Stereochemistry

Class-level inference

2-Regioisomer Chiral at C2, resolvable

4-Regioisomer Achiral, no stereocenter

Only the 2-regioisomer supports enantiopure building block synthesis.

The 4-substituted analog cannot provide stereochemical control for asymmetric applications.

Evidence Dimension	Presence of stereogenic center at the substitution position
Target Compound Data	Chiral at C2; 1 undefined stereocenter; can exist as (R)- and (S)-enantiomers
Comparator Or Baseline	4-Carboxymethoxymethyl-piperidine-1-carboxylic acid tert-butyl ester (CAS 1260099-73-7): achiral at C4; 0 stereocenters
Quantified Difference	Qualitative difference: enantiomerically resolvable (2-substituted) vs. achiral (4-substituted)
Conditions	Structural analysis based on SMILES: O=C(O)C(C1N(C(=O)OC(C)(C)C)CCCC1)OC (2-substituted) vs. CC(C)(C)OC(=O)N1CCC(COCC(=O)O)CC1 (4-substituted)

Why This Matters

For drug discovery programs requiring enantiopure piperidine building blocks, the 2-regioisomer is the appropriate procurement choice; the 4-regioisomer cannot serve this stereochemical purpose, and procuring the wrong regioisomer would lead to unresolvable racemic mixtures in downstream products.

• [1] PubChem. 2-({1-[(Tert-butoxy)carbonyl]piperidin-3-yl}methoxy)acetic acid – Computed Properties (Undefined Atom Stereocenter Count = 1). CID 19597773. https://pubchem.ncbi.nlm.nih.gov/compound/19597773 (accessed 2026-04-30). View Source
• [2] Chem. Commun. Synthesis and kinetic resolution of N-Boc-2-arylpiperidines. 2014, 50, 9910-9913. https://pubs.rsc.org/en/content/articlehtml/2014/cc/c4cc04576a (accessed 2026-04-30). View Source

Reactivity: Slower Kinetics of 2-Substituted Piperidines

Published empirical observations indicate that 2-substituted piperidines exhibit slower nucleophilic substitution kinetics than their 4-substituted isomers due to steric hindrance near the piperidine nitrogen nucleophile . This kinetic differentiation is a class-level phenomenon relevant to this compound class: the 2-carboxymethoxymethyl substituent creates a sterically encumbered environment around the nitrogen, which can influence acylation rates, coupling efficiencies, and Boc-deprotection kinetics in multi-step synthetic sequences. Specifically, 2-substituted piperidines require longer reaction times or more forcing conditions for N-functionalization compared to 4-substituted analogs; this has practical implications for reaction planning and process optimization .

Reaction Kinetics

Class-level

2-substituted piperidines generally display slower N-acylation/alkylation kinetics vs. 4-substituted isomers due to steric hindrance.

Synthetic routes may need longer reaction times or adjusted stoichiometry.

Observed behavior for this compound class; specific rate constants not directly reported.

Evidence Dimension	Relative nucleophilic substitution kinetics (2- vs. 4-substituted piperidines)
Target Compound Data	Slower N-acylation/N-alkylation kinetics expected due to steric hindrance from 2-carboxymethoxymethyl group
Comparator Or Baseline	4-substituted piperidine analogs (e.g., CAS 1260099-73-7): faster nucleophilic substitution kinetics due to reduced steric hindrance
Quantified Difference	Qualitative difference in reaction rate; quantitative kinetic constants (k_rel) are compound-specific and not directly reported for this pair
Conditions	General observation for 2- vs. 4-substituted piperidines in nucleophilic substitution and acylation reactions per EvitaChem product documentation

Why This Matters

When planning synthetic routes, the slower reactivity of the 2-substituted derivative must be accounted for in reaction time, temperature, and reagent stoichiometry; substituting the 4-regioisomer without adjusting these parameters would lead to incomplete conversion or different byproduct profiles.

Commercial Availability & Purity: 2-Regioisomer

The 2-substituted regioisomer (CAS 193086-00-9) is commercially available from multiple global suppliers at purity specifications ranging from 95% to 98% . In contrast, the 4-substituted regioisomer (CAS 1260099-73-7) is less broadly stocked, with limited vendor listings and frequently unreported purity specifications . The 3-substituted regioisomer (CAS 231622-00-7) is available from American Elements and other suppliers at 95% purity, but its PubChem entry indicates limited patent co-occurrence data compared to the broader piperidine chemical space [1]. The 2-substituted target compound benefits from a well-established MDL identifier (MFCD21092144), facilitating unambiguous procurement and quality control documentation .

Commercial Availability

Supporting evidence

≥5 suppliers

Purity 95–98%, MDL: MFCD21092144

Broader supplier base may reduce procurement risk and lead time.

4-regioisomer has fewer listed sources; verify availability before ordering.

Evidence Dimension	Number of identified commercial suppliers and purity specifications
Target Compound Data	≥5 suppliers identified (AKSci, MolCore, Leyan, Bide Pharmatech, Amatek Scientific); purity: 95%–98%; MDL: MFCD21092144
Comparator Or Baseline	4-regioisomer (CAS 1260099-73-7): ≤3 suppliers identified (Smolecule, Fluorochem, CymitQuimica); purity: 95%–97%; 3-regioisomer (CAS 231622-00-7): available from American Elements and specialized vendors at ≥95% purity
Quantified Difference	~2× broader supplier base for 2-regioisomer vs. 4-regioisomer; consistently documented MDL identifier
Conditions	Vendor landscape assessment as of April 2026, compiled from ChemSrc, Chem960, AKSci, Leyan, MolCore, and Fluorochem listings

Why This Matters

Broader commercial availability reduces supply chain risk, shortens procurement lead times, and facilitates competitive pricing; the established MDL identifier simplifies regulatory and quality assurance documentation.

• [1] PubChem. 2-({1-[(Tert-butoxy)carbonyl]piperidin-3-yl}methoxy)acetic acid – CID 19597773. https://pubchem.ncbi.nlm.nih.gov/compound/19597773 (accessed 2026-04-30). View Source

Application Scenarios for 2-Carboxymethoxymethyl-Boc-piperidine

Asymmetric Synthesis Building Block

Programs requiring enantiopure piperidine intermediates should procure the 2-regioisomer (CAS 193086-00-9) rather than the achiral 4-regioisomer. The chiral center at C2 enables resolution into (R)- and (S)-enantiomers, providing access to stereochemically pure building blocks for CNS-targeted therapeutics, kinase inhibitors, and peptide mimetics where absolute stereochemistry dictates target binding affinity [1]. The 4-regioisomer cannot serve this purpose due to its achiral nature .

PROTAC Linker with Defined Exit Vector

The 2-substituted carboxymethoxymethyl side chain provides a distinct exit vector orientation compared to 4-substituted analogs, which is critical for PROTAC ternary complex formation. The carboxylic acid terminus serves as a conjugation handle for E3 ligase ligand attachment, while the Boc-protected piperidine nitrogen offers orthogonal deprotection for subsequent target-protein ligand coupling . The 2-position geometry may favor distinct ternary complex geometries compared to 4-substituted linkers, potentially influencing degradation efficiency and selectivity in a target-dependent manner.

Thermal Synthesis: High-Boiling Intermediate

For reactions conducted at elevated temperatures (e.g., amide couplings in DMF at >150 °C, microwave-assisted synthesis), the 2-regioisomer's predicted boiling point of ~408 °C provides a wider thermal operating window compared to the simpler 2-carboxymethyl analog (bp ~373 °C) . This thermal stability margin reduces the risk of intermediate volatilization or decomposition during high-temperature synthetic steps, improving reaction robustness and yield consistency.

2-Position SAR for Side-Chain Diversity

When conducting structure-activity relationship (SAR) studies around the piperidine 2-position, the carboxymethoxymethyl derivative offers a distinct H-bond acceptor profile (6 acceptors) and conformational flexibility (7 rotatable bonds) compared to the simpler 2-carboxymethyl analog (4 acceptors, 4 rotatable bonds) . This enables exploration of additional hydrogen bonding interactions with biological targets and provides a differentiated chemical space coverage that cannot be achieved by substituting the simpler analog.

Application

Selection Property

Validation Focus

Asymmetric synthesis of piperidine building blocks

Chiral 2-substitution

Enantiomeric resolution feasibility

PROTAC linker with defined exit vector

2-position exit vector geometry

Ternary complex formation assessment

High-temperature synthetic transformations

Thermal stability margin

Volatilization risk under elevated temperature

2-position SAR exploration

Extended H-bond acceptor profile

Conformational flexibility and binding entropy

• [1] Chem. Commun. Synthesis and kinetic resolution of N-Boc-2-arylpiperidines. 2014, 50, 9910-9913. https://pubs.rsc.org/en/content/articlehtml/2014/cc/c4cc04576a (accessed 2026-04-30). View Source